Cas no 2171464-11-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylazetidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylazetidine-2-carboxylic acid
• CAS No: 2171464-11-0
• MF: C₂₆H₂₁FN₂O₅
• MW: 460.453750371933
• CID: 6330118
• PubChem ID: 165810418
• Update Time: 2025-06-14

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylazetidine-2-carboxylic acid
• 2171464-11-0
• EN300-1519326
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzoyl]azetidine-2-carboxylic acid

• Inchi： 1S/C26H21FN2O5/c27-15-9-10-22(20(13-15)24(30)29-12-11-23(29)25(31)32)28-26(33)34-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-10,13,21,23H,11-12,14H2,(H,28,33)(H,31,32)
• InChI Key： ROQUPXNJRIGKHU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1)C(N1CCC1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.14344994g/mol
• Monoisotopic Mass: 460.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylazetidine-2-carboxylic acid

Research Brief on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylazetidine-2-carboxylic acid (CAS: 2171464-11-0)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylazetidine-2-carboxylic acid (CAS: 2171464-11-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine-carboxylic acid scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, is being explored for its potential applications in peptide synthesis and drug development. Recent studies highlight its role as a versatile building block in the synthesis of bioactive peptides and small-molecule therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of research involving this compound focuses on its utility in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, enabling selective deprotection under mild basic conditions. This feature is critical for the stepwise assembly of complex peptides, including those with fluorinated aromatic residues. The 5-fluorobenzoyl moiety incorporated into the azetidine ring enhances the metabolic stability and bioavailability of the resulting peptides, making it a valuable asset in the design of peptide-based therapeutics.

Recent advancements have also explored the compound's potential as a precursor for protease inhibitors. The azetidine ring, a four-membered nitrogen heterocycle, imposes significant ring strain, which can be leveraged to achieve high-affinity binding to enzymatic active sites. Preliminary in vitro studies suggest that derivatives of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylazetidine-2-carboxylic acid exhibit inhibitory activity against serine and cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

Furthermore, the fluorinated aromatic ring in this compound offers opportunities for radiolabeling, enabling its use in positron emission tomography (PET) imaging. Researchers are investigating the incorporation of fluorine-18 isotopes into the benzoyl moiety to develop novel PET tracers for diagnosing and monitoring disease progression. This dual functionality—therapeutic and diagnostic—positions the compound as a promising candidate for theranostic applications.

In summary, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoylazetidine-2-carboxylic acid (CAS: 2171464-11-0) represents a multifaceted tool in modern medicinal chemistry. Its applications span peptide synthesis, protease inhibition, and diagnostic imaging, underscoring its versatility and potential impact on drug discovery and development. Ongoing research aims to optimize its pharmacokinetic properties and explore its efficacy in preclinical models, paving the way for future clinical translation.